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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381

Introduction

Benzoylformic acid, also known as phenylglyoxylic acid, is an organic compound with the
chemical formula CsHeOs. It is a keto acid that plays a significant role as a metabolite, a
precursor in organic synthesis, and a substrate for enzymatic reactions. This technical guide
provides an in-depth overview of benzoylformic acid, including its chemical and physical
properties, synthesis protocols, and key experimental methodologies relevant to researchers,
scientists, and drug development professionals.

Core Chemical and Physical Properties

The fundamental properties of benzoylformic acid are summarized in the table below for quick
reference.
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Property Value Reference
CAS Number 611-73-4 [1112]
Molecular Weight 150.13 g/mol [1][2]
Molecular Formula CsHeOs3 [11[2]

Colorless to light yellow
Appearance . .
crystalline solid

Melting Point 64-66 °C

Phenylglyoxylic acid, 2-Oxo-2-
Synonyms ) ) [1]
phenylacetic acid

Synthesis of Benzoylformic Acid

Several methods have been established for the synthesis of benzoylformic acid. Below are
detailed protocols for two common approaches.

Hydrolysis of Benzoyl Cyanide

This method involves the hydrolysis of benzoyl cyanide using a strong acid.
Experimental Protocol:

e In a 1-liter flask, combine 50 g (0.38 mole) of benzoyl cyanide and 500 mL of concentrated
hydrochloric acid (sp. gr. 1.18).[2]

o Shake the mixture intermittently until the solid has completely dissolved.[2]

» Allow the solution to stand at room temperature for 5 days.[2]

e Pour the resulting clear yellow solution into 2 liters of water.[2]

» Extract the aqueous solution with one 400-mL portion and three 250-mL portions of ether.[2]

o Combine the ether extracts and remove the ether by distillation from a steam bath.[2]
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e Place the residual oil in a vacuum desiccator containing phosphorus pentoxide and solid
sodium hydroxide until completely dry to yield the crude solid acid.[2]

 For purification, dissolve the crude acid in 750 mL of hot carbon tetrachloride and add 2 g of
Norit (activated carbon).[2]

« Filter the hot solution and allow it to cool to room temperature, then cool further in an ice-
water bath to complete crystallization.[2]

« Filter the solid acid with suction and dry it in a vacuum desiccator to obtain slightly yellow
benzoylformic acid with a melting point of 64—-66 °C.[2]

Oxidation of Mandelic Acid

This protocol describes the synthesis of benzoylformic acid via the oxidation of mandelic acid.
Experimental Protocol:

e In a 12-liter earthenware crock equipped with a stirrer, place 375 g (2.5 moles) of mandelic
acid and 500 cc of water.[3]

o Start the stirrer and add a cool solution of 110 g (2.8 moles) of sodium hydroxide in 500 cc of
water.[3]

e Add 2000 g of cracked ice, followed by the gradual addition of a solution of 275 g (1.7 moles)
of potassium permanganate in 4 liters of water over 2 to 3 hours, maintaining the
temperature between 12° and 18°C.[3]

 After the addition is complete, continue stirring for an additional 2 to 3 hours.

« Filter the mixture to remove the manganese dioxide and wash the filter cake with 1 liter of
water.[3]

o Combine the filtrates and evaporate to a volume of 2.5-3 liters.

o Carefully acidify the solution with 100 cc of concentrated sulfuric acid (sp. gr. 1.84) diluted
with an equal volume of water to precipitate benzoic acid.[3]
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Remove the benzoic acid by filtration.

Make the filtrate alkaline with 75 g of sodium hydroxide and concentrate to 800-1000 cc.[3]

Acidify with 280-300 cc of concentrated sulfuric acid and extract with ether.[3]

Remove the ether to obtain crude, liquid benzoylformic acid.[3]
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Synthesis of Benzoylformic Acid Workflow
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Benzoylformate Decarboxylase Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzoylformic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029381#benzoylformic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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